4-methoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide

• IUPAC Name: 4-methoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C17H15N3O3/c1-22-14-9-7-13(8-10-14)17(21)18-11-15-19-16(20-23-15)12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,18,21)
• InChI Key: DCRZCKRGISNKFF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C17H15N3O3
• Molecular Weight: 309.32 g/mol

Description

4-methoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide is a useful research compound. Its molecular formula is C17H15N3O3 and its molecular weight is 309.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 309.11134135 g/mol and the complexity rating of the compound is 379. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Nematocidal Activity

A study highlighted the synthesis of 1,2,4-oxadiazole derivatives, including compounds similar to 4-methoxy-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzamide. These compounds demonstrated significant nematocidal activity against Bursaphelenchus xylophilus, a nematode species. Notably, some derivatives outperformed the commercial seed coating agent Tioxazafen in terms of nematocidal efficacy (Liu, Wang, Zhou, & Gan, 2022).

Anticancer Activity

Research on similar 1,2,4-oxadiazole derivatives showed moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer. These findings suggest potential applications of these compounds in cancer therapy (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Antidiabetic Potential

Compounds related to this compound have been explored for their antidiabetic properties. A study identified a derivative as a candidate drug for treating diabetes mellitus (Nomura et al., 1999).

Antimicrobial Properties

A derivative of this compound exhibited significant antibacterial activity against pathogens like Bacillus subtilis, Staphylococcus aureus, Escherichia coli, and Klebsiella pneumoniae (Rai et al., 2009).

Antitubercular Activities

Research into N-arylbenzonitrilium ions, related to the chemical structure , has shown promising leads for antitubercular agents. One study reported compounds with considerable activity against Mycobacterium tuberculosis (Nayak et al., 2016).

Inhibitory Activity on Heparanase

Derivatives of N-arylbenzonitrilium ions have been identified as inhibitors of the endo-beta-glucuronidase heparanase, suggesting potential for therapeutic applications in areas where heparanase activity is relevant (Xu et al., 2006).